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Compound of Interest

6-(2-Fluorophenyl)-3-
Compound Name:
pyridinecarbaldehyde

cat. No.: B1632591

An In-depth Technical Guide to the Physical Properties of 6-(2-Fluorophenyl)-3-
pyridinecarbaldehyde

Introduction: A Versatile Building Block in Modern
Chemistry

6-(2-Fluorophenyl)-3-pyridinecarbaldehyde is a heterocyclic aromatic aldehyde of significant
interest to the scientific community, particularly those in drug discovery and materials science.
Its structure, which marries a pyridine core with a 2-fluorophenyl substituent, offers a unique
combination of chemical reactivity and physicochemical properties. The aldehyde functional
group serves as a versatile handle for a myriad of chemical transformations, while the
fluorinated phenyl ring can enhance metabolic stability, binding affinity, and membrane
permeability in potential pharmaceutical candidates. This guide provides a comprehensive
overview of the core physical and chemical properties of this compound, offering field-proven
insights and detailed protocols for its characterization.

Compound Identification and Core Properties

Precise identification is the cornerstone of any scientific investigation. The fundamental
identifiers for 6-(2-Fluorophenyl)-3-pyridinecarbaldehyde are cataloged below.
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Property Value Source
CAS Number 898795-78-3 [1]
Molecular Formula C12HsFNO [1]
Molecular Weight 201.2 g/mol [1]
6-(2-fluorophenyl)pyridine-3-
IUPAC Name ( phenyhpy N/A
carbaldehyde
Typically an off-white to yellow
Appearance yIF')d Y Y N/A
soli

2-8°C, stored under inert
Storage _ [1]
nitrogen atmosphere

The recommendation to store this compound under an inert atmosphere is critical. The
aldehyde group is susceptible to oxidation to the corresponding carboxylic acid, especially in
the presence of air and light over extended periods. Refrigeration slows potential degradation
pathways, ensuring the compound's purity and reactivity for experimental use.

Molecular Structure and Key Features

The structure of 6-(2-Fluorophenyl)-3-pyridinecarbaldehyde dictates its chemical behavior.
The diagram below illustrates the connectivity and spatial arrangement of its constituent atoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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